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GRAS Status and Global Regulatory Approvals

Hydroxypropyl Methylcellulose (HPMC) is globally recognized as safe for use in food and

pharmaceuticals. Its regulatory status is summarized in the table below.

Regulatory Body Status/Approval Key Details

U.S. FDA (Food & Drug
Administration)

Generally Recognized As Safe

(GRAS) [1] [2] [3]

Approved as both a direct and

indirect food additive [3].

European Food Safety
Authority (EFSA)

Permitted Food Additive (E464)

[1] [2] [3]

--

Joint FAO/WHO Expert
Committee (JECFA)

No specified Acceptable Daily

Intake (ADI) [3] [4]

Assigned to substances of very

low toxicity [2] [3].

International
Pharmacopoeias

Included in USP, Ph. Eur., etc.

[5] [4]

Standards for pharmaceutical

quality [5].

Safety Profile and Physiological Handling

Extensive research and decades of use support the safety of HPMC for human consumption. Key reasons for

its excellent safety rating include:
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Inert Nature and Non-Absorption: HPMC is not digested or absorbed in the human gastrointestinal

tract. It passes through the stomach and intestines unchanged and is eliminated in feces without
entering the bloodstream or organs [1] [2]. This "pass-through" effect means it does not metabolize,

accumulate in tissues, or affect blood sugar and nutrient absorption [1] [2].
Non-Allergenic and Vegan: Derived from plant cellulose, HPMC contains no animal products,

gluten, lactose, or common allergenic proteins, making it suitable for vegan, vegetarian, and allergen-
sensitive populations [1] [2] [4].

Supported by Toxicology Studies: Animal studies across multiple species (rats, rabbits, dogs,
monkeys) involving high doses and chronic exposure showed no evidence of systemic toxicity, organ

damage, mutagenic effects, or harm to fertility and fetal development [1] [2].

Pharmaceutical Applications and Functions

In drug development, HPMC is a versatile excipient critical to formulation design, especially for controlled-

release dosage forms [5] [3]. Its functions are outlined below.

Function
Application in
Pharmaceuticals

Brief Mechanism

Controlled
Release Matrix

Extended-release tablets
[6] [7]

Swells in water to form a gel layer; controls drug
release via diffusion and erosion [6] [7].

Binder Tablets and granules [5]
[3]

Binds powder particles together under pressure for
proper tablet formation and strength [5].

Film Former Tablet coatings [1] [5] [3] Forms a thin, protective film around tablets or pellets
for stability, taste-masking, or appearance [3].

Vegan Capsule
Shells

Capsules [1] [2] [4] Main component for gelatin-free capsules, suitable for
vegetarians and various religions [4].

Experimental Insights into Release Mechanisms

For researchers designing formulations, understanding the drug release mechanism from HPMC matrices is

crucial. The following diagram illustrates the key processes involved when a tablet is ingested.
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Key processes of drug release from HPMC matrices

Advanced mathematical models have been developed to predict drug release kinetics by combining these

mechanisms of diffusion, swelling, and dissolution [6]. Furthermore, in vitro-in vivo correlation (IVIVC)

models using biorelevant media and accounting for gastrointestinal conditions (pH, mechanical stress) can

accurately predict in vivo erosion profiles of HPMC tablets [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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